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For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-775146 is a potent and selective agonist of Peroxisome Proliferator-Activated Receptor
Alpha (PPAROQ), a nuclear receptor that plays a critical role in the regulation of lipid metabolism.
As a key transcriptional regulator of genes involved in fatty acid oxidation, transport, and
uptake, PPARa is a significant therapeutic target for the treatment of dyslipidemia and related
metabolic disorders. This technical guide provides an in-depth analysis of the selectivity profile
of CP-775146, presenting quantitative data, detailed experimental methodologies, and visual
representations of the relevant biological pathways and experimental workflows.

Data Presentation: Selectivity Profile of CP-775146

The selectivity of CP-775146 for PPARa over other PPAR isoforms (PPARy and PPARJ/P) is a
crucial aspect of its pharmacological profile, as this minimizes off-target effects. The following
tables summarize the quantitative data regarding the binding affinity (Ki) and functional potency
(EC50) of CP-775146 for the different PPAR isoforms.

Table 1: Binding Affinity (Ki) of CP-775146 for Human PPAR Isoforms
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PPAR Isoform Binding Affinity (Ki)
PPARa 24.5 nM[1][2]
PPARP/S >10,000 nM[1][2]
PPARY >10,000 nM[1][2]

Table 2: Functional Potency (EC50) of CP-775146 in a PPARa Transactivation Assay

Species EC50 Cell Line
Human 57 nM[3][4] HepG2[3][4]
Rat 284 nM[3][4] HepG2[3][4]

Note: The EC50 values for PPAR(B/d and PPARYy are not explicitly available in the literature,
which is consistent with the very low binding affinity of CP-775146 for these isoforms.

Signaling Pathway

CP-775146, as a PPARa agonist, initiates a signaling cascade that ultimately leads to the
regulation of target gene expression. The diagram below illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PPARa Selectivity Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669567#cp-775146-ppar-selectivity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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